Spectrophotometric determination of acidity constants by mean centering of ratio spectra

Analytical Methods Pub Date: 2010-09-06 DOI: 10.1039/C0AY00408A

Abstract

In this work, an application of mean centering of ratio spectra is proposed to resolve the two-way pH-spectral data and acquire the acidity constants of diprotic acids. The method is based on the mean centering of ratio spectra in order to obtain a pH profile of the intermediate component. After recording the electronic absorbance spectra of the acids at different pH values, the contributions of H2A and A2− are eliminated from the absorbance data using a mean centering of ratio spectra method, which made feasible the determination of two successive acidity constants by computational fitting of the obtained pure pH profile of HA−1. Given the acidity parameters (pKas), the absorption spectrum of the intermediate can be reached through least squares regression. The applicability of the proposed method was evaluated by using model data. The pH-spectral data of Eriyochrome Black T (acid–base indicator) as a real system was also studied by the proposed method.

Graphical abstract: Spectrophotometric determination of acidity constants by mean centering of ratio spectra
Spectrophotometric determination of acidity constants by mean centering of ratio spectra
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